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Compound of Interest

Compound Name:
Sodium 3-methoxy-3-oxopropane-

1-sulfinate

Cat. No.: B152873 Get Quote

An In-Depth Technical Guide to Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS)

Introduction
Sodium 3-methoxy-3-oxopropane-1-sulfinate, commonly referred to by its acronym SMOPS,

is a sulfinic acid salt that has emerged as a highly versatile and valuable reagent in the field of

organic synthesis.[1][2] Its unique structure, combining a nucleophilic sulfur center with a

methyl ester functional group, provides a powerful tool for the construction of complex

molecular architectures.[2] While not typically used as a therapeutic agent itself, its utility in

forging key structural motifs, such as sulfones, sulfonamides, and particularly chiral sulfones,

makes it an indispensable building block for researchers in medicinal chemistry and drug

development.[1][2][3] This guide provides a comprehensive overview of SMOPS, detailing its

fundamental properties, synthesis, and core applications, with a focus on the mechanistic

rationale and practical methodologies relevant to scientific professionals.

Part 1: Core Chemical & Physical Properties
Accurate identification and understanding of a reagent's physical properties are foundational to

its successful application in experimental work. SMOPS is typically supplied as a stable, solid

material, though its handling and storage require consideration of its chemical nature.
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The compound is consistently identified by its CAS Number, 90030-48-1.[1][4][5][6] However,

slight variations in the reported molecular formula and weight exist across chemical suppliers,

likely stemming from different conventions in representing the salt form. The most frequently

cited and calculated values are presented below.

Identifier Value

Molecular Formula C₄H₇NaO₄S[1][2][4]

Molecular Weight 174.15 g/mol [1]

CAS Number 90030-48-1[1][2][4][6][7]

IUPAC Name sodium;3-methoxy-3-oxopropane-1-sulfinate[1]

Synonyms

Sodium 1-methyl 3-sulfinopropanoate, SMOPS,

3-Sulfinopropanoic acid 1-methyl ester sodium

salt[4][8]

InChI
InChI=1S/C4H8O4S.Na/c1-8-4(5)2-3-9(6)7;/h2-

3H2,1H3,(H,6,7);/q;+1/p-1[1][4]

SMILES COC(=O)CCS(=O)[O-].[Na+][1][2]

Physical & Handling Data
Property Value

Appearance White to light yellow crystalline powder[1][8][9]

Melting Point 199-216°C (with decomposition)[7][8][9]

Solubility Soluble in water[1]

Storage
Store in an inert atmosphere at room

temperature[7][8]
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The accessibility of SMOPS is a key factor in its widespread use. Several synthetic pathways

have been established, allowing for its preparation from readily available starting materials. The

choice of method often depends on the desired scale, purity requirements, and available

laboratory infrastructure.

Direct Sulfonation: This approach involves the reaction of a suitable propane precursor, such

as 3-methoxy-3-oxopropane, with a sulfonating agent like sulfur dioxide under controlled

conditions.[1] This method is direct but requires careful handling of gaseous reagents.

Oxidative Methods: A common strategy involves the controlled oxidation of a corresponding

thioether or sulfide compound.[1] The selection of the oxidizing agent is critical to halt the

oxidation at the sulfinate stage and prevent the formation of the more stable sulfonate.

Copper-Catalyzed Reactions: Modern synthetic advancements have introduced copper-

catalyzed methods that can produce sulfinates under mild conditions, offering improved

functional group tolerance and reaction efficiency.[1]

The diagram below illustrates a generalized workflow for the synthesis of SMOPS, highlighting

the key transformations.

Generalized Synthetic Workflow for SMOPS
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Caption: Generalized workflow for SMOPS synthesis.

Part 3: Core Applications in Modern Organic
Synthesis
The reactivity of SMOPS is centered on the sulfinate functional group, which can act as a

nucleophile or a precursor to sulfonyl radicals. This dual reactivity makes it a powerful tool for

C-S bond formation.

Synthesis of Sulfonimides and Sulfonamides
A primary and well-documented application of SMOPS is its use as a reagent for converting

aryl and benzyl halides into their corresponding sulfonimides under basic conditions.[1][7][10]

This transformation is fundamental in medicinal chemistry, as the sulfonamide moiety is a key

pharmacophore in numerous approved drugs. The reaction proceeds via a nucleophilic

substitution mechanism where the sulfinate anion displaces the halide. Subsequent reaction

with an amine source can yield sulfonamides.

Protocol: General Synthesis of a Sulfonimide from an Aryl Halide

Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon),

dissolve the aryl or benzyl halide (1.0 eq) in a suitable aprotic solvent such as DMF or

DMSO.

Reagent Addition: Add Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS, 1.2 - 1.5

eq) and a suitable base (e.g., K₂CO₃, 2.0 eq) to the mixture.

Reaction Conditions: Heat the reaction mixture to a temperature between 80-120°C. Monitor

the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

Work-up and Purification: Upon completion, cool the reaction to room temperature. Quench

the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

The combined organic layers are then washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure.

Isolation: The crude product is purified by column chromatography on silica gel to yield the

desired sulfonimide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.smolecule.com/products/s770613
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161582.htm
https://www.benchchem.com/product/b152873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of Sulfonyl Radicals for C-C Bond Formation
Beyond its nucleophilic character, SMOPS is a valuable precursor for generating sulfonyl

radicals under mild conditions.[2] These highly reactive intermediates can participate in a

variety of powerful transformations, including radical cyclizations, couplings, and additions to

unsaturated systems.[2] This pathway is particularly useful for constructing complex cyclic

systems that are challenging to access through traditional ionic pathways. The ability to

generate these radicals from a stable, easy-to-handle solid like SMOPS enhances the

operational simplicity and safety of these advanced synthetic methods.

Advanced Application: Asymmetric Desymmetrizing
Sulfonylation
A significant advancement showcasing the utility of SMOPS is its application as a competent

sulfur-nucleophile in copper-catalyzed asymmetric desymmetrizing sulfonylation reactions.[3]

[11] This sophisticated methodology allows for the conversion of achiral diarylmethanes into

valuable chiral sulfones with high enantioselectivity.[3][11] The causality for this application's

importance lies in the ever-present demand for enantiomerically pure compounds in drug

development, where a single enantiomer often accounts for the desired therapeutic effect.

In this reaction, a chiral peptide-based ligand coordinates with a copper catalyst to create a

chiral environment. This catalytic system then selectively activates one of the two identical

functional groups on the achiral starting material, allowing SMOPS to attack and form a C-S

bond, thereby setting a new stereocenter with high fidelity.[3][11]

The diagram below outlines the logical flow of this key transformation.
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Asymmetric Desymmetrizing Sulfonylation Workflow
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Caption: Logical workflow of asymmetric C-S bond formation using SMOPS.

Protocol: Copper-Catalyzed Asymmetric Sulfonylation of a Diarylmethane (Illustrative)

This protocol is a generalized representation based on published methodologies and must be

optimized for specific substrates.[3][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b152873?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/jacs.5c20554
https://pubs.acs.org/doi/pdf/10.1021/jacs.5c20554
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Preparation: In a glovebox, charge a reaction vial with the copper(I) source (e.g.,

Cu(MeCN)₄PF₆, 0.05 eq) and the chiral peptide ligand (0.06 eq).

Reaction Setup: Add the diarylmethane substrate (1.0 eq), Sodium 3-methoxy-3-
oxopropane-1-sulfinate (SMOPS, 1.5 eq), and a base (e.g., Cs₂CO₃, 2.0 eq).

Solvent and Initiation: Add a degassed, anhydrous solvent (e.g., 1,4-dioxane). Seal the vial

and remove it from the glovebox.

Reaction Conditions: Stir the mixture at the optimized temperature (e.g., 40-60°C) for the

required duration (e.g., 12-24 hours), monitoring by an appropriate chromatographic method.

Work-up and Purification: Upon completion, filter the reaction mixture through a pad of celite,

rinsing with an organic solvent. Concentrate the filtrate in vacuo.

Isolation and Analysis: Purify the crude residue by flash column chromatography. The

enantiomeric excess (ee) of the final chiral sulfone product is determined by chiral HPLC

analysis.

Part 4: Relevance and Implications in Drug
Development
The true value of Sodium 3-methoxy-3-oxopropane-1-sulfinate for drug development

professionals lies not in its own biological activity, but in its role as a key facilitator for

synthesizing molecules that are rich in desirable pharmaceutical properties.[1][2]

Access to Privileged Scaffolds: Sulfonamides and sulfones are "privileged scaffolds" in

medicinal chemistry, appearing in a vast array of drugs, including antibiotics, diuretics, and

antivirals. SMOPS provides a reliable and direct route to these critical functional groups.

Enabling Chiral Synthesis: The demonstrated success of SMOPS in asymmetric catalysis is

of paramount importance.[3][11] The synthesis of single-enantiomer drugs is a regulatory

and safety requirement, and reagents that enable efficient enantioselective synthesis are

highly sought after. By providing a pathway to chiral sulfones, SMOPS allows for the

exploration of novel, three-dimensional chemical space in drug design.
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Versatility and Functional Group Tolerance: Modern synthetic methods, such as the copper-

catalyzed reactions involving SMOPS, are often characterized by their mild conditions.[1]

This allows for greater functional group tolerance, meaning the reagent can be used on

already complex molecules without disturbing other sensitive parts, a crucial feature in multi-

step drug synthesis.

Conclusion
Sodium 3-methoxy-3-oxopropane-1-sulfinate (SMOPS) is more than a simple chemical; it is

a versatile and enabling tool for modern organic synthesis. Its well-defined reactivity as both a

nucleophile and a radical precursor allows for the strategic formation of C-S bonds. For

researchers, scientists, and drug development professionals, SMOPS serves as a key building

block for accessing high-value molecular motifs, including the pharmaceutically relevant

sulfonamide and sulfone scaffolds. Its proven application in cutting-edge asymmetric catalysis

underscores its importance and solidifies its place in the synthetic chemist's toolbox for the

foreseeable future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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